Cas no 2228333-82-0 (tert-butyl N-5-(2-amino-3-hydroxypropyl)-2-hydroxy-3-methoxyphenylcarbamate)

• Product Name: tert-butyl N-5-(2-amino-3-hydroxypropyl)-2-hydroxy-3-methoxyphenylcarbamate
• CAS No: 2228333-82-0
• MF: C₁₅H₂₄N₂O₅
• MW: 312.361464500427
• CID: 6008389
• PubChem ID: 165698357
• Update Time: 2025-11-01

tert-butyl N-5-(2-amino-3-hydroxypropyl)-2-hydroxy-3-methoxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-5-(2-amino-3-hydroxypropyl)-2-hydroxy-3-methoxyphenylcarbamate
• tert-butyl N-[5-(2-amino-3-hydroxypropyl)-2-hydroxy-3-methoxyphenyl]carbamate
• EN300-1897375
• 2228333-82-0

• Inchi： 1S/C15H24N2O5/c1-15(2,3)22-14(20)17-11-6-9(5-10(16)8-18)7-12(21-4)13(11)19/h6-7,10,18-19H,5,8,16H2,1-4H3,(H,17,20)
• InChI Key： BWOZTPZQNNTXAB-UHFFFAOYSA-N
• SMILES： O(C(NC1=C(C(=CC(=C1)CC(CO)N)OC)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 312.16852187g/mol
• Monoisotopic Mass: 312.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 114Ų

Additional information on tert-butyl N-5-(2-amino-3-hydroxypropyl)-2-hydroxy-3-methoxyphenylcarbamate

Introduction to Tert-butyl N-5-(2-amino-3-hydroxypropyl)-2-hydroxy-3-methoxyphenylcarbamate (CAS No. 2228333-82-0)

Tert-butyl N-5-(2-amino-3-hydroxypropyl)-2-hydroxy-3-methoxyphenylcarbamate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2228333-82-0, belongs to a class of molecules known for their potential applications in drug development and therapeutic interventions. The structural features of this compound, including its tert-butyl substituent, the presence of hydroxyl and methoxy groups, and the amino-propyl side chain, contribute to its distinctive chemical properties and biological activities.

The synthesis and characterization of Tert-butyl N-5-(2-amino-3-hydroxypropyl)-2-hydroxy-3-methoxyphenylcarbamate have been subjects of extensive research due to its structural complexity and the potential pharmacological benefits it may offer. The compound’s molecular framework incorporates several functional groups that are known to interact with biological targets, making it a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been a growing interest in developing novel carbamate-based compounds for their therapeutic potential. Carbamates are known for their versatility in drug design, often serving as key intermediates in the synthesis of more complex pharmacophores. The specific arrangement of atoms in Tert-butyl N-5-(2-amino-3-hydroxypropyl)-2-hydroxy-3-methoxyphenylcarbamate suggests that it may exhibit properties such as enzyme inhibition, receptor binding, or other biological interactions that could be exploited for therapeutic purposes.

One of the most compelling aspects of this compound is its structural similarity to other molecules that have shown efficacy in preclinical and clinical studies. For instance, derivatives of phenolic carbamates have been investigated for their anti-inflammatory, antioxidant, and anticancer properties. The presence of both hydroxyl and methoxy groups in the aromatic ring of Tert-butyl N-5-(2-amino-3-hydroxypropyl)-2-hydroxy-3-methoxyphenylcarbamate enhances its potential to engage with various biological pathways, making it a versatile scaffold for drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of such compounds with biological targets with greater accuracy. These computational tools have been instrumental in identifying how modifications to the structure of Tert-butyl N-5-(2-amino-3-hydroxypropyl)-2-hydroxy-3-methoxyphenylcarbamate could enhance its pharmacological activity. For example, studies suggest that optimizing the length and branching of the amino-propyl side chain could improve its solubility and bioavailability, thereby increasing its therapeutic efficacy.

The role of tert-butyl groups in stabilizing reactive intermediates during synthesis is another area of interest. These groups are often employed to protect functional moieties during multi-step organic reactions, ensuring high yields and purity. In the context of Tert-butyl N-5-(2-amino-3-hydroxypropyl)-2-hydroxy-3-methoxyphenylcarbamate, the tert-butyl substituent may play a crucial role in modulating reactivity and preventing unwanted side reactions.

Biologically speaking, the compound’s structure suggests potential interactions with enzymes such as kinases or phosphatases, which are critical targets in many diseases. The amino group on the propyl side chain could serve as a hydrogen bond acceptor or participate in ionic interactions with charged residues on protein surfaces. Similarly, the hydroxyl and methoxy groups on the aromatic ring may engage in hydrophobic or polar interactions with biological targets.

Investigations into the metabolic stability and pharmacokinetic properties of Tert-butyl N-5-(2-amino-3-hydroxypropyl)-2-hydroxy-3-methoxyphenylcarbamate are ongoing. Understanding how this compound is processed within living systems is essential for optimizing its therapeutic index and minimizing potential adverse effects. Techniques such as mass spectrometry, nuclear magnetic resonance (NMR) spectroscopy, and high-performance liquid chromatography (HPLC) are being employed to study its degradation pathways and interaction profiles.

The development of novel synthetic methodologies for carbamate derivatives has also been a focus area. Efficient synthetic routes not only facilitate access to this compound but also allow for rapid screening of analogs with modified functional groups. Advances in green chemistry principles have encouraged researchers to explore sustainable synthetic strategies that minimize waste and hazardous byproducts.

In conclusion,Tert-butyl N-5-(2-amino-3-hydroxypropyl)-2-hydroxy-3-methoxyphenylcarbamate (CAS No. 2228333-82-0) represents an intriguing molecule with significant potential in pharmaceutical research. Its unique structural features make it a valuable scaffold for drug discovery efforts aimed at addressing various therapeutic challenges. As research continues to uncover new insights into its biological activities and synthetic possibilities,this compound is poised to play an important role in the development of next-generation therapeutics.